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Introduction
Neodymium, a rare earth element discovered in 1885, has found applications in diverse fields,

from high-strength magnets to specialized glass.[1][2] Within its isotopic spectrum,

Neodymium-142 (¹⁴²Nd) stands out as a critical tool in the Earth and planetary sciences.[3]

This stable isotope is the daughter product of the alpha decay of the now-extinct radionuclide

Samarium-146 (¹⁴⁶Sm), which had a half-life of approximately 103 million years.[4][5] The

short-lived nature of this decay system makes the ¹⁴⁶Sm-¹⁴²Nd chronometer a powerful probe

into the earliest history of our solar system, providing insights into the formation and

differentiation of terrestrial planets within the first few hundred million years of their existence.

[6]

This technical guide provides a comprehensive overview of the discovery and history of

Neodymium-142 research, with a focus on the analytical techniques, key experimental

findings, and the logical frameworks used to interpret ¹⁴²Nd isotopic data.

Discovery and History
The element Neodymium was first identified in 1885 by Austrian chemist Carl Auer von

Welsbach.[7] He successfully separated it from "didymium," which was previously thought to be

a distinct element.[7] However, the significance of its isotopic composition, particularly ¹⁴²Nd,

was not realized until the development of high-precision mass spectrometry.
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The application of Neodymium isotopes in geology began in the mid-1970s with the advent of

modern mass spectrometry techniques, which enabled the precise measurement of isotopic

ratios necessary for radiometric dating.[8] The long-lived ¹⁴⁷Sm-¹⁴³Nd system, with a half-life of

106 billion years, became a robust method for dating ancient rocks.[8]

Research into the shorter-lived ¹⁴⁶Sm-¹⁴²Nd system gained momentum with the discovery of

¹⁴²Nd anomalies in meteorites and, later, in ancient terrestrial rocks.[9] A pivotal moment in

¹⁴²Nd research was the 2005 discovery of a small but significant variation in the ¹⁴²Nd/¹⁴⁴Nd

ratio between chondritic meteorites, considered the building blocks of Earth, and terrestrial

rocks.[9][10] This finding was initially interpreted as evidence for the rapid differentiation of

Earth's mantle and crust within the first 30 million years of its history.[9][10] Subsequent

research has led to a more nuanced understanding, with ongoing debate about the relative

contributions of early planetary differentiation and the heterogeneous distribution of

nucleosynthetic materials in the early solar nebula to these ¹⁴²Nd variations.[4][11]

Quantitative Data Presentation
The following tables summarize key quantitative data on Neodymium-142 isotopic

compositions from various sources. The ¹⁴²Nd/¹⁴⁴Nd ratios are often expressed in parts per

million (ppm) deviation (µ¹⁴²Nd or ε¹⁴²Nd) from a terrestrial standard.

Table 1: Neodymium-142 Isotopic Ratios in Chondrites
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Chondrite Type Sample

µ¹⁴²Nd (ppm
deviation from
terrestrial
standard)

Reference

Enstatite Chondrites

(EC)

Average (Type 4-6,

excluding Hvittis)
-14 ± 5 [4]

Unequilibrated

(excluding Sahara

97072, 97096, 97158)

-3 ± 4 [4]

Jilin (H5) -22 ± 5 [4]

Ordinary Chondrites

(OC)
Average -18 ± 5 [4]

Average -19 ± 5 [4]

Carbonaceous

Chondrites (CC)
Allende (CV3) -22 ± 2 and -31 ± 7 [4]

Average -32 ± 3 [4]

Average -35 ± 15 [4]

Table 2: Neodymium-142 Isotopic Ratios in Ancient Terrestrial Rocks

Location Rock Unit

µ¹⁴²Nd (ppm
deviation from
terrestrial
standard)

Reference

Nuvvuagittuq

Greenstone Belt,

Canada

Various rock types -0.07 to -0.15 (ε¹⁴²Nd) [12][13]

Isua Supracrustal

Belt, Greenland

Garbenschiefer

boninitic amphibolites
Mean of +12 [12]
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Table 3: Standard Reference Materials for Neodymium Isotope Analysis

Standard Reported ¹⁴³Nd/¹⁴⁴Nd Ratio Reference

JNd-i 0.5121031 [14]

JNdi-1
Mean of 5 instruments:

0.5121057 ± 4.9ppm
[14]

BCR-2 (Basalt Standard) 0.512624 ± 0.000012 [15]

Experimental Protocols
The precise and accurate measurement of Neodymium isotopic ratios is fundamental to ¹⁴²Nd

research. The following sections detail the key experimental methodologies.

Sample Preparation and Chemical Separation
Sample Dissolution: Approximately 50 to 100 mg of a powdered rock sample is weighed and

mixed with a "spike" solution containing known amounts of Sm and Nd isotopes for

concentration determination via isotope dilution. The mixture is then dissolved in a mixture of

concentrated hydrofluoric (HF) and nitric (HNO₃) acids in a Teflon bomb, which is sealed in a

steel jacket and heated.[16] For meteorites, a more rigorous digestion using a pressure

digestion system with a mixture of HF, HNO₃, and sulfuric acid (H₂SO₄) at high temperatures

(e.g., 240°C) is employed to ensure complete dissolution of acid-resistant presolar grains.[9]

Column Chromatography: A multi-stage column chromatography process is used to separate

Samarium (Sm) and Neodymium (Nd) from the rock matrix and from each other.[16][17][18]

Cation-Exchange Column: The dissolved sample is passed through a cation-exchange

resin to separate the rare earth elements (REEs), including Sm and Nd, from major rock-

forming elements.[16][18]

HDEHP Resin Column: The collected REE fraction is then passed through a column

containing a resin with di(2-ethylhexyl) orthophosphoric acid (HDEHP), which allows for

the separation of individual REEs.[16][18]

Thermal Ionization Mass Spectrometry (TIMS)
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Thermal Ionization Mass Spectrometry is the primary technique for high-precision

measurement of Neodymium isotope ratios.[9][14][17]

Filament Loading: The purified Nd fraction is loaded onto a rhenium (Re) filament.[14][17] A

common technique involves depositing the sample with a tantalum oxide (Ta₂O₅) and

phosphoric acid slurry, which acts as an oxygen source to enhance ionization, particularly for

small sample sizes (1-10 ng).[17]

Mass Spectrometry Analysis: The filament is heated in the mass spectrometer to ionize the

Nd atoms. The resulting ion beam is accelerated and separated by mass in a magnetic field.

Multidynamic Analysis: A multidynamic analysis sequence is often used, where different

isotope ratios are measured in different cycles using multiple collectors. This method

corrects for variations in collector efficiency and amplifier gain.[14]

Data Collection: Data are typically collected in multiple blocks of cycles, with each cycle

involving a short integration time (e.g., 10 seconds).[14]

Fractionation Correction: During thermal ionization, lighter isotopes are preferentially ionized,

a process known as mass fractionation. This is corrected for by normalizing the measured

isotope ratios to a stable, non-radiogenic isotope pair with a known ratio. For Neodymium,

the ¹⁴⁶Nd/¹⁴⁴Nd ratio of 0.7219 is used for this correction, typically applying an exponential

law.[14]

Mandatory Visualizations
Samarium-Neodymium Radiometric Dating Workflow
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Caption: Workflow for Samarium-Neodymium radiometric dating.

Logical Framework for Interpreting ¹⁴²Nd Anomalies
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Caption: Logical framework for interpreting ¹⁴²Nd anomalies.

Conclusion
The study of Neodymium-142 has revolutionized our understanding of the early solar system

and the formation of terrestrial planets. From its initial discovery as an isotope of a rare earth

element to its current application as a high-precision chronometer for the earliest planetary

processes, ¹⁴²Nd research continues to be a vibrant and essential field in geochemistry and
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cosmochemistry. The ongoing refinement of analytical techniques, such as Thermal Ionization

Mass Spectrometry, and the continued investigation of ancient rock archives on Earth and from

extraterrestrial samples will undoubtedly lead to new insights into the dawn of our solar system.

This guide provides a foundational understanding of the principles and methodologies that

underpin this exciting area of scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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